hemiferrin
Description
Hemiferrin is a germ cell-specific mRNA transcript identified in rat testicular tissue, encoding a protein with high sequence similarity to the carboxy-terminal domain of transferrin, an iron-binding glycoprotein critical for systemic iron transport. Unlike full-length transferrin (2.6 kb mRNA), this compound is a shorter transcript (0.9 kb) expressed predominantly in postmeiotic round spermatids. Its protein product (~24 kDa) retains key residues involved in iron coordination, suggesting a specialized role in germ cell iron metabolism. However, its expression is restricted to germ cells, distinguishing it from transferrin, which is synthesized by Sertoli cells, liver, and brain.
Properties
CAS No. |
135844-59-6 |
|---|---|
Molecular Formula |
C17H27BO2 |
Synonyms |
hemiferrin |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Data
Table 2: Key Experimental Findings
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